1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 1-(1-methyl-3-morpholin-4-yl-5,6,7,8-tetrahydroisoquinolin-4-yl)propan-1-one
• InChI: InChI=1S/C17H24N2O2/c1-3-15(20)16-14-7-5-4-6-13(14)12(2)18-17(16)19-8-10-21-11-9-19/h3-11H2,1-2H3
• InChI Key: BLEYLUUXNHMGDL-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=C2CCCCC2=C(N=C1N3CCOCC3)C

Description

1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone, also known as MPTP, is a synthetic compound that has been widely used in scientific research. MPTP is a prodrug that is metabolized in the body to form MPP+, which is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in humans and non-human primates.

Mechanism of Action

1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone is metabolized in the body to form MPP+, which is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra. MPP+ enters the neuron through the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to mitochondrial dysfunction and oxidative stress. This ultimately leads to the death of dopaminergic neurons and the development of Parkinson's disease-like symptoms.
Biochemical and physiological effects:
This compound-induced Parkinsonism in non-human primates is characterized by the loss of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This results in motor deficits, including tremors, rigidity, and bradykinesia. This compound also induces oxidative stress, mitochondrial dysfunction, and inflammation in the brain, which contribute to the pathogenesis of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone-induced Parkinsonism in non-human primates is a valuable animal model of Parkinson's disease, as it closely mimics the pathogenesis and symptoms of the disease in humans. However, the use of non-human primates in research is controversial and raises ethical concerns. This compound is also a potent neurotoxin that can be hazardous to researchers if proper safety precautions are not taken.

Future Directions

Future research should focus on developing new treatments for Parkinson's disease based on the mechanisms identified through 1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone research. This includes targeting oxidative stress, mitochondrial dysfunction, and inflammation in the brain. New animal models of the disease should also be developed to reduce the use of non-human primates in research. Finally, the safety of this compound and other neurotoxins used in research should be carefully evaluated to ensure the health and safety of researchers.

Synthesis Methods

1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone can be synthesized through the reaction of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (this compound) with formaldehyde and morpholine. The reaction is carried out under acidic conditions and yields this compound as a yellow oil. The purity of the product can be improved through recrystallization or chromatography.

Scientific Research Applications

1-[1-Methyl-3-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinyl]-1-propanone has been extensively used in scientific research to study the mechanisms of Parkinson's disease and to develop new treatments for the disease. This compound-induced Parkinsonism in non-human primates has been widely used as an animal model of the disease. This compound has also been used to study the role of oxidative stress, mitochondrial dysfunction, and inflammation in the pathogenesis of Parkinson's disease.